Cas no 733762-44-2 (3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 733762-44-2
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 3105915
• PubChem ID: 2440042
• Update Time: 2025-04-21

3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• 733762-44-2
• AKOS000116529
• 3-(2-methylpropyl)-4-oxophthalazine-1-carboxylic acid
• 3-Isobutyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• EN300-05977
• AT35115
• 3-Isobutyl-4-oxo-3,4-dihydrophthalazine-1-carboxylicacid
• CS-0220181

• Inchi： 1S/C13H14N2O3/c1-8(2)7-15-12(16)10-6-4-3-5-9(10)11(14-15)13(17)18/h3-6,8H,7H2,1-2H3,(H,17,18)
• InChI Key： YVGKYKHSFHRXNV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1CC(C)C

Computed Properties

• Exact Mass: 246.10044231Da
• Monoisotopic Mass: 246.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines